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Compound of Interest

Compound Name:
2-(2-Aminoethyl)benzoic acid

hydrochloride

Cat. No.: B563983 Get Quote

An In-depth Technical Guide to 2-(2-Aminoethyl)benzoic Acid Hydrochloride

This document provides a comprehensive overview of the theoretical and known properties of

2-(2-Aminoethyl)benzoic acid hydrochloride, a bifunctional chemical compound of interest in

synthetic and medicinal chemistry. This guide is intended for researchers, scientists, and

professionals in drug development, offering insights into its chemical properties, synthesis, and

potential applications.

Chemical and Physical Properties
2-(2-Aminoethyl)benzoic acid hydrochloride is a derivative of benzoic acid featuring an

aminoethyl substituent at the ortho position. The hydrochloride salt form enhances the

compound's stability and solubility in aqueous media. While extensive experimental data is not

widely published, the following tables summarize its known chemical identifiers and properties.

Table 1: Chemical Identification of 2-(2-Aminoethyl)benzoic acid Hydrochloride
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Identifier Value Citation

IUPAC Name
2-(2-Aminoethyl)benzoic acid

hydrochloride

CAS Number 102879-42-5 [1][2][3]

Molecular Formula C₉H₁₂ClNO₂ [1][2]

Molecular Weight 201.65 g/mol [1][2]

Canonical SMILES
C1=CC=C(C(=C1)CCN)C(=O)

O.Cl
[2]

Table 2: Physicochemical Properties

Property Value Citation

Appearance White to off-white solid [1]

Storage Conditions
Room Temperature, Inert

Atmosphere
[1]

Molecular Weight (Free Base) 165.19 g/mol [4]

XLogP3 (Free Base,

Computed)
-0.9 [4]

Note: Some properties listed are for the free base, 2-(2-Aminoethyl)benzoic acid (CAS 757901-

30-7), as indicated. Experimental data such as melting point, boiling point, and pKa for the

hydrochloride salt are not prominently available in the reviewed literature.

Synthesis and Manufacturing
The synthesis of 2-(2-Aminoethyl)benzoic acid is rooted in established organic chemistry

reactions.[5] While several conceptual routes exist, a common and practical approach involves

the reduction of a nitro-intermediate, which avoids the complexities of direct aminoethylation.

A viable synthetic pathway begins with the formation of 2-(2-nitroethyl)benzoic acid, which is

then reduced to the target primary amine.[5] This reduction is a standard transformation that
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can be accomplished using various reagents, offering flexibility in process development.[5]

Below is a generalized experimental protocol for this key transformation step.

Experimental Protocol: Reduction of 2-(2-
Nitroethyl)benzoic Acid
Objective: To synthesize 2-(2-Aminoethyl)benzoic acid via catalytic hydrogenation of 2-(2-

nitroethyl)benzoic acid.

Materials:

2-(2-Nitroethyl)benzoic acid (starting material)

Palladium on carbon (Pd/C, 10% w/w) catalyst

Methanol or Ethanol (solvent)

Hydrogen gas (H₂)

Pressurized hydrogenation vessel (e.g., Parr shaker)

Filtration apparatus (e.g., Celite pad)

Rotary evaporator

Methodology:

A solution of 2-(2-nitroethyl)benzoic acid is prepared in a suitable solvent such as methanol

or ethanol within a high-pressure reaction vessel.

The vessel is purged with an inert gas (e.g., nitrogen or argon) to remove air.

A catalytic amount of 10% Palladium on carbon (typically 1-5 mol%) is carefully added to the

solution.

The vessel is sealed and connected to a hydrogen gas source.
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The atmosphere is replaced with hydrogen, and the vessel is pressurized to the desired level

(e.g., 50 psi).

The reaction mixture is agitated vigorously at room temperature.

The reaction progress is monitored by techniques such as Thin Layer Chromatography

(TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is

fully consumed.

Upon completion, the hydrogen pressure is carefully released, and the vessel is purged

again with an inert gas.

The reaction mixture is filtered through a pad of Celite to remove the palladium catalyst. The

filter cake is washed with additional solvent to ensure complete recovery of the product.

The filtrate is concentrated under reduced pressure using a rotary evaporator to yield the

crude 2-(2-Aminoethyl)benzoic acid.

To form the hydrochloride salt, the resulting free amine can be dissolved in a suitable solvent

(e.g., diethyl ether or isopropanol) and treated with a stoichiometric amount of hydrochloric

acid (either as a gas or a solution in a compatible solvent). The precipitated hydrochloride

salt is then collected by filtration, washed, and dried.

Logical Workflow for Synthesis
The synthesis of 2-(2-Aminoethyl)benzoic acid hydrochloride can be visualized as a multi-

step process, often starting from o-phthalaldehydic acid. The workflow highlights the key

intermediates and transformations.

Figure 1: Synthetic Workflow for 2-(2-Aminoethyl)benzoic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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